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Compound of Interest

Compound Name: L-Threonine-15N

Cat. No.: B1632124

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of L-Threonine-15N, a
stable isotope-labeled amino acid crucial for a wide range of research applications. This
document outlines reputable suppliers, details isotopic and chemical purity standards, and
presents methodologies for verifying these parameters. The information herein is intended to
assist researchers, scientists, and drug development professionals in sourcing high-quality L-
Threonine-15N and employing it effectively in their studies.

Sourcing High-Purity L-Threonine-15N: A Supplier
Overview

The selection of a reliable supplier is paramount to ensure the quality and consistency of L-
Threonine-15N for research purposes. Several reputable chemical and isotope labeling
companies specialize in providing high-purity stable isotope-labeled compounds. Below is a
summary of key suppliers and their typical product specifications.
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Typical Isotopic . )
. ) Typical Chemical
Supplier Purity (atom % Notes

Purit
15N) 4

Offers L-Threonine-
15N suitable for bio
NMR and other
) ) research applications.
Sigma-Aldrich (Merck)  =98% >98% (CP) N

Certificates of
Analysis are readily
available for specific

lots.

A leading
manufacturer of stable
isotopes and stable
isotope-labeled
Cambridge Isotope compounds, offering
Laboratories, Inc. >98%][1] >98% L-Threonine-15N for
(CIL) various research
needs including
biomolecular NMR,
metabolism, and

proteomics.[2]

Provides L-Threonine-
15N for research use,
highlighting its

MedchemExpress Inquire for specific lots  Inquire for specific lots  application as a tracer
or internal standard in
NMR, GC-MS, or LC-
MS.

A supplier of various
laboratory and clinical
supplies, offering L-
Threonine-15N with
specified isotopic

purity.

Cenmed >98% Inquire for specific lots
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Supplies L-Threonine-
Alfa Chemistry Inquire for specific lots  Inquire for specific lots 15N for analytical and

research purposes.

Specializes in stable
isotope-labeled amino
) ) ) ) acids for mass
ChemPep High Purity High Purity
spectrometry, NMR
analysis, and

metabolic labeling.

Offers custom
synthesis of stable
isotope-labeled amino
BOC Sciences >95% (up to 99%) >95% acids with varying
enrichment levels to
meet specific research

requirements.

Understanding Isotopic and Chemical Purity
Standards

For research-grade stable isotope-labeled compounds like L-Threonine-15N, there are no
universally mandated isotopic purity standards from pharmacopeias such as the United States
Pharmacopeia (USP) or the European Pharmacopoeia (Ph. Eur.). Instead, the standards are
primarily defined by the suppliers and are driven by the specific requirements of the intended

application.

Isotopic Purity (Isotopic Enrichment): This critical parameter indicates the percentage of
molecules in which the nitrogen atom is the 15N isotope. For most research applications, an
isotopic purity of 298 atom % 15N is common and generally sufficient. This high level of
enrichment is crucial for obtaining clear and unambiguous results in techniques like NMR
spectroscopy and mass spectrometry, minimizing interference from the naturally abundant 14N

isotope.
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Chemical Purity: This refers to the percentage of the compound that is in the desired chemical
form (L-Threonine), free from other chemical impurities. A high chemical purity, typically >98%,
is essential to avoid confounding results from contaminants.

A Certificate of Analysis (CoA) provided by the supplier is a crucial document that details the
specific isotopic and chemical purity of a particular batch of L-Threonine-15N. Researchers
should always request and carefully review the CoA before using the compound in their
experiments.

Experimental Protocols for Purity Determination

The isotopic and chemical purity of L-Threonine-15N are primarily determined using two
powerful analytical techniques: Mass Spectrometry and Nuclear Magnetic Resonance (NMR)
Spectroscopy.

Isotopic Purity Determination by Mass Spectrometry

Mass spectrometry (MS) is a highly sensitive technique for determining the isotopic enrichment
of a labeled compound by measuring the mass-to-charge ratio of its ions.

Methodology:

o Sample Preparation and Derivatization: To improve volatility and ionization efficiency for gas
chromatography-mass spectrometry (GC-MS), L-Threonine-15N is often derivatized. A
common method involves the formation of N-acetyl-n-propyl (NAP) esters or tert-
butyldimethylsilyl (TBDMS) derivatives.

e Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) or an
isotope ratio mass spectrometer (IRMS) is typically used.

e Analysis:

o

The derivatized sample is injected into the GC, where it is vaporized and separated from
other components.

o

The separated compound enters the mass spectrometer, where it is ionized.

[¢]

The mass analyzer separates the ions based on their mass-to-charge ratio.
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o The detector measures the abundance of the ions corresponding to L-Threonine-15N and
any remaining L-Threonine-14N.

o Data Interpretation: The isotopic enrichment is calculated from the relative intensities of the
mass peaks corresponding to the labeled and unlabeled molecules.

Isotopic and Chemical Purity Determination by NMR
Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a non-destructive technique that can
provide detailed information about the structure and isotopic composition of a molecule.

Methodology:

o Sample Preparation: A small amount of the L-Threonine-15N sample is dissolved in a
suitable deuterated solvent (e.g., D20).

 Instrumentation: A high-field NMR spectrometer is used.
e Analysis:

o Aproton (*H) NMR spectrum is first acquired to confirm the chemical identity and purity of
the L-Threonine. The presence of unexpected signals may indicate chemical impurities.

o Anitrogen-15 (**N) NMR spectrum is then acquired. Due to the high enrichment, a strong
signal will be observed for the 15N nucleus. The chemical shift of this signal can confirm
the presence of the nitrogen in the expected chemical environment of the amino acid.

o Heteronuclear Single Quantum Coherence (HSQC) or Heteronuclear Multiple Bond
Correlation (HMBC) experiments can be performed to correlate the >N nucleus with
adjacent protons, further confirming the structure and the position of the label.

» Data Interpretation: The presence of a single, sharp signal in the >N NMR spectrum at the
expected chemical shift confirms high isotopic purity. The *H NMR spectrum provides
information on the chemical purity.

Visualizing Key Processes
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To further aid in the understanding of the quality control process and the application of L-
Threonine-15N, the following diagrams are provided.
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Quiality Control Workflow for L-Threonine-15N.
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Simplified Metabolic Labeling and Analysis Pathway.

Conclusion

The successful application of L-Threonine-15N in research and drug development hinges on
the procurement of high-quality material and the rigorous verification of its isotopic and
chemical purity. By partnering with reputable suppliers and employing robust analytical
techniques such as mass spectrometry and NMR spectroscopy, researchers can ensure the
integrity of their experiments and the reliability of their data. This guide provides a foundational
understanding to aid in the confident selection and utilization of L-Threonine-15N for advanced

scientific investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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